Ethyl 2-cyano-3-[(cyclohexylmethyl)amino]prop-2-enoate

• CAS No.: 60461-03-2
• Molecular Formula: C13H20N2O2
• Molecular Weight: 236.31 g/mol
• IUPAC Name: ethyl 2-cyano-3-(cyclohexylmethylamino)prop-2-enoate
• InChI: InChI=1S/C13H20N2O2/c1-2-17-13(16)12(8-14)10-15-9-11-6-4-3-5-7-11/h10-11,15H,2-7,9H2,1H3
• InChI Key: DYGMKINURVXPMH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=CNCC1CCCCC1)C#N

Description

Ethyl 2-cyano-3-[(cyclohexylmethyl)amino]prop-2-enoate is an organic compound with a complex structure that includes a cyano group, an ester group, and an amino group attached to a cyclohexylmethyl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 2-cyano-3-[(cyclohexylmethyl)amino]prop-2-enoate typically involves the reaction of ethyl cyanoacetate with cyclohexylmethylamine under basic conditions. The reaction proceeds through a nucleophilic addition-elimination mechanism, where the amine attacks the cyano group, followed by the elimination of a leaving group to form the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

Ethyl 2-cyano-3-[(cyclohexylmethyl)amino]prop-2-enoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the cyano group to an amine group.

Substitution: The ester group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles like alcohols, amines, and thiols can be used in substitution reactions.

Major Products Formed

Oxidation: Oxo derivatives.

Reduction: Amino derivatives.

Substitution: Various substituted esters and amides.

Scientific Research Applications

Ethyl 2-cyano-3-[(cyclohexylmethyl)amino]prop-2-enoate has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of heterocyclic compounds and other complex organic molecules.

Biology: Investigated for its potential as a biochemical probe and in enzyme inhibition studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and as a building block in polymer chemistry.

Mechanism of Action

The mechanism of action of Ethyl 2-cyano-3-[(cyclohexylmethyl)amino]prop-2-enoate involves its interaction with specific molecular targets. The cyano group can act as an electrophile, while the amino group can participate in hydrogen bonding and other interactions. These interactions can modulate the activity of enzymes and other proteins, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• Ethyl 2-cyano-3-ethoxyacrylate
• Ethyl (2E)-2-cyano-3-phenylprop-2-enoate
• Ethyl (2Z)-2-cyano-3-[(4-ethoxyphenyl)amino]prop-2-enoate

Uniqueness

Ethyl 2-cyano-3-[(cyclohexylmethyl)amino]prop-2-enoate is unique due to the presence of the cyclohexylmethyl group, which imparts distinct steric and electronic properties. This uniqueness can influence its reactivity and interactions with biological targets, making it a valuable compound for various applications.